N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C15H10N4O2S2/c1-8-16-13(21-19-8)9-6-7-22-14(9)18-12(20)15-17-10-4-2-3-5-11(10)23-15/h2-7H,1H3,(H,18,20)
• InChI Key: IANVSTMWQJBKNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=C(SC=C2)NC(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C15H10N4O2S2
• Molecular Weight: 342.4 g/mol

Description

“N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)benzo[d]thiazole-2-carboxamide” is a complex organic compound. It contains several functional groups and heterocyclic rings, including a 1,2,4-oxadiazole ring, a thiophene ring, and a benzo[d]thiazole ring. The 1,2,4-oxadiazole ring is a five-membered heterocyclic compound containing one oxygen and two nitrogen atoms.

Molecular Structure Analysis

The molecular structure of “this compound” is complex due to the presence of multiple heterocyclic rings. The 1,2,4-oxadiazole ring is a five-membered heterocyclic compound containing one oxygen and two nitrogen atoms. The thiophene and benzo[d]thiazole rings are sulfur-containing heterocycles.

Scientific Research Applications

Anticancer Potential

A notable application involves the design and synthesis of compounds related to N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)benzo[d]thiazole-2-carboxamide for anticancer evaluation. Compounds synthesized from similar structures have been evaluated against cancer cell lines such as MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer), exhibiting moderate to excellent anticancer activity. This suggests the potential of such compounds in cancer therapy (Ravinaik, B., Rao, M. V., Rao, P. P., Ramachandran, D., & Reddy, D., 2021).

Antimicrobial Activity

Research has also been conducted on the antimicrobial screening of thiazole-based 1,3,4-oxadiazoles heterocycles, including compounds similar to this compound. These studies reveal the synthesis of various N-substituted benzamides with considerable antibacterial and antifungal activities, highlighting their significance in developing new antimicrobial agents (Desai, N., Bhatt, N., Dodiya, A., Karkar, T. J., Patel, B., & Bhatt, M. J., 2016).

Antidiabetic Screening

The compound's framework has been used in synthesizing new dihydropyrimidine derivatives, characterized and evaluated for in vitro antidiabetic activity. This research signifies the compound's utility in antidiabetic drug development, showcasing its role in inhibiting α-amylase, a key enzyme in diabetes management (Lalpara, J., Vachhani, M., Hadiyal, S., Goswami, S., & Dubal, G., 2021).

Heterocyclic Synthesis

Additionally, compounds derived from this compound have been employed as intermediates in synthesizing diverse heterocyclic compounds. These include thiophene, oxadiazole, and thiadiazole derivatives, which are explored for their broad range of biological activities, indicating the compound's versatility in medicinal chemistry and drug design (Mohareb, R., Sherif, S., Gaber, H., Ghabrial, S. S., & Aziz, S. I., 2004).

Safety and Hazards

The safety and hazards associated with “N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)benzo[d]thiazole-2-carboxamide” are not available in the retrieved data.

Future Directions

The future directions for “N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-2-yl)benzo[d]thiazole-2-carboxamide” are not available in the retrieved data.

Mechanism of Action

Target of Action

1,2,4-oxadiazole derivatives, which this compound is a part of, have been found to exhibit a broad spectrum of biological activities .

Mode of Action

It’s worth noting that 1,2,4-oxadiazole derivatives have been reported to interact with various targets leading to different biological effects .

Biochemical Pathways

1,2,4-oxadiazole derivatives have been associated with various biological activities, suggesting they may interact with multiple biochemical pathways .

Result of Action

1,2,4-oxadiazole derivatives have been associated with various biological activities, suggesting they may have multiple effects at the molecular and cellular level .